Cas no 220664-32-4 (Methyl 3-chloro-1H-indole-2-carboxylate)

• Product Name: Methyl 3-chloro-1H-indole-2-carboxylate
• CAS No: 220664-32-4
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• MDL: MFCD04125889
• CID: 1071238
• PubChem ID: 1481914
• Update Time: 2025-06-08

Methyl 3-chloro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-1H-indole-2-carboxylate
• 3-Chloro-1H-indole-2-carboxylic acid methyl ester
• AC1LS3U0
• CTK6I8040
• methyl 3-chloroindole-2-carboxylate
• methylchloroindolecarboxylate
• SureCN2730310
• DTXSID90363237
• LV7T8MM3BA
• 6W-0863
• MFCD04125889
• XRPAKOBVNUUWFE-UHFFFAOYSA-N
• CS-0328300
• SR-01000306992
• J-522165
• VIA66432
• 1H-Indole-2-carboxylic acid, 3-chloro-, methyl ester
• METHY 3-CHLORO-1H-INDOLE-2-CARBOXYLATE
• SCHEMBL2730310
• SR-01000306992-1
• 220664-32-4
• AKOS005070909

• MDL： MFCD04125889
• Inchi： 1S/C10H8ClNO2/c1-14-10(13)9-8(11)6-4-2-3-5-7(6)12-9/h2-5,12H,1H3
• InChI Key： XRPAKOBVNUUWFE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)NC2C=CC=CC=21

Computed Properties

• Exact Mass: 209.0243562g/mol
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 168-170°C
• Boiling Point: 365.6±22.0 °C at 760 mmHg
• Flash Point: 174.9±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 3-chloro-1H-indole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Methyl 3-chloro-1H-indole-2-carboxylate

Methyl 3-chloro-1H-indole-2-carboxylate (CAS No. 220664-32-4): An Overview of Its Synthesis, Properties, and Applications

Methyl 3-chloro-1H-indole-2-carboxylate (CAS No. 220664-32-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as an intermediate in the synthesis of bioactive molecules and as a potential therapeutic agent.

The chemical structure of Methyl 3-chloro-1H-indole-2-carboxylate consists of an indole ring with a chloro substituent at the 3-position and a methyl ester group at the 2-position. The presence of these functional groups imparts specific chemical properties that make it a valuable building block in organic synthesis. The indole moiety, in particular, is known for its biological activity and is a common scaffold in many natural products and pharmaceuticals.

Recent studies have highlighted the importance of Methyl 3-chloro-1H-indole-2-carboxylate in the development of novel drugs. For instance, researchers have explored its use as an intermediate in the synthesis of compounds with anti-inflammatory and anticancer properties. One notable study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibition of tumor growth in vitro and in vivo, suggesting its potential as a lead compound for further drug development.

The synthesis of Methyl 3-chloro-1H-indole-2-carboxylate can be achieved through various routes, each with its own advantages and limitations. A commonly employed method involves the reaction of 3-chloroindole with methyl chloroformate in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, yielding the desired product with high purity and yield. Alternative synthetic strategies, such as microwave-assisted synthesis and catalytic methods, have also been reported to improve efficiency and reduce reaction times.

In addition to its role as a synthetic intermediate, Methyl 3-chloro-1H-indole-2-carboxylate has been investigated for its potential therapeutic applications. Studies have shown that it can modulate various biological pathways, including those involved in inflammation and cell proliferation. For example, a recent publication in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The physicochemical properties of Methyl 3-chloro-1H-indole-2-carboxylate are also noteworthy. It is a solid at room temperature with a melting point ranging from 75 to 78°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various chemical reactions and biological assays. Its stability under different conditions has been extensively studied, ensuring its reliability as a reagent in laboratory settings.

From a safety perspective, handling Methyl 3-chloro-1H-indole-2-carboxylate requires adherence to standard laboratory practices to ensure the safety of personnel and the integrity of experiments. Proper storage conditions, such as keeping it away from moisture and strong acids or bases, are essential to maintain its stability and prevent degradation.

In conclusion, Methyl 3-chloro-1H-indole-2-carboxylate (CAS No. 220664-32-4) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new possibilities for its use, further cementing its importance in the scientific community.